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Executive Summary

2-Nitro-9-fluorenone (CAS 3096-52-4) is a critical nitro-aromatic ketone utilized primarily as a
reference mutagen in genotoxicity assays and as an electron-accepting photosensitizer in
optoelectronics. Unlike its parent compound fluorenone, the introduction of the nitro group at
the C2 position significantly alters its electronic landscape, creating a strong dipole and
enabling specific frameshift mutagenesis in Salmonella typhimurium strains.

This guide provides a rigorous technical analysis of 2-nitro-9-fluorenone, detailing high-purity
synthesis protocols, mechanistic pathways of mutagenicity, and its functional role in charge-
transfer complexes.

Part 1: Chemical Identity & Physicochemical Profile

The distinct physical properties of 2-nitro-9-fluorenone (2-NF) differentiate it from its metabolic
precursor, 2-nitrofluorene. Researchers must verify melting points strictly, as confusion
between the ketone (2-NF) and the fluorene analog is a common source of experimental error.

Table 1: Physicochemical Specifications
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Property Specification Technical Note

Distinct from 2-Nitrofluorene
CAS Number 3096-52-4

(CAS 607-57-8)
IUPAC Name 2-Nitro-9H-fluoren-9-one
Molecular Formula C13H7NOs
Molecular Weight 225.20 g/mol

_ Deepens in color upon

Appearance Yellow to crystalline powder )

photoreduction

) ) significantly higher than 2-

Melting Point 222-223 °C )

nitrofluorene (156 °C)

N Soluble in CHCIs, Acetone, Insoluble in water; limited
Solubility o
AcOH solubility in EtOH
Absorption ( Strong
~260 nm, ~340 nm
) transitions
) Frameshift mutagen (Ames

Key Hazard Mutagenic

Positive)

Part 2: Synthesis & Manufacturing Protocol
Core Synthetic Strategy: Electrophilic Aromatic

Substitution

The most robust route to 2-nitro-9-fluorenone is the direct nitration of 9-fluorenone using a
mixed acid system (HNO3/H2S0a). The carbonyl group at C9 exerts a deactivating meta-
directing effect relative to the bridge, but the biphenyl system directs substitution to the para
position relative to the biphenyl linkage (C2).

Critical Control Point: Temperature regulation is vital.

e < 60°C: Incomplete reaction.
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e >100°C: Formation of 2,7-dinitro-9-fluorenone (over-nitration).

DOT Diagram: Synthesis Workflow
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Figure 1: Selective nitration pathway for 2-nitro-9-fluorenone synthesis, highlighting the critical
temperature divergence point.

Detailed Experimental Protocol

Scale: 50 mmol basis Safety: Perform in a fume hood. Reagents are corrosive and the product
IS a mutagen.

e Preparation: In a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer,
reflux condenser, and thermometer, dissolve 9.0 g (50 mmol) of 9-fluorenone in 15 mL of
water (suspension).

e Acid Addition: Heat the suspension to 75°C. Slowly add a pre-mixed solution of 10 mL Conc.
HNOs and 10 mL Conc. H2SOa4 dropwise over 30 minutes.

o Why: Adding acid to the hot suspension ensures immediate reaction solubility and
prevents accumulation of unreacted acid which could lead to a runaway exotherm.

e Reaction: Maintain temperature at 80—-85°C for 1.5 hours.

o Monitoring: TLC (Silica, 20% Ethyl Acetate/Hexane). The starting material (fluorenone) is
less polar than the nitro product.

e Quenching: Pour the reaction mixture into 150 mL of ice-cold water. A yellow precipitate will
form immediately.
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« |solation: Filter the solid via vacuum filtration (Buchner funnel). Wash the cake with water (3
x 50 mL) until the filtrate is neutral pH.

 Purification: Recrystallize the crude yellow solid from Glacial Acetic Acid or Ethanol.
o Yield: Expect ~90-95% (approx. 10.5 g).

o Validation: Check MP (Target: 222—223°C).

Part 3: Functional Applications & Mechanisms
Mutagenicity Standard (Ames Test)

2-Nitro-9-fluorenone is a potent frameshift mutagen used to validate the sensitivity of
Salmonella typhimurium strains, specifically TA98 and TA1538.

Mechanism of Action: Unlike direct-acting mutagens, 2-NF requires metabolic activation.
Bacterial nitroreductases reduce the nitro group to a hydroxylamine intermediate. This
electrophilic species forms covalent adducts with DNA (specifically at the C8 position of
guanine), causing a -1 frameshift mutation during replication.

DOT Diagram: Mutagenic Activation Pathway
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Figure 2: Metabolic activation pathway of 2-nitro-9-fluorenone leading to genotoxicity.

Optoelectronics & Photosensitization

In materials science, 2-NF serves as an electron transport material (ETM). The electron-
withdrawing nitro and carbonyl groups lower the LUMO (Lowest Unoccupied Molecular Orbital)
energy, facilitating electron acceptance from donor polymers (like PVK or amines).

o Application: Electrophotography (Xerography) and Organic Photoreceptors.

e Mechanism: Upon UV-Vis irradiation, 2-NF forms a charge-transfer (CT) complex with
electron donors, generating a radical anion that facilitates charge migration through the bulk
material.
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Part 4: Safety & Handling (HSE)

Strict Containment Required:

o Carcinogenicity: 2-Nitro-9-fluorenone is classified as a suspected carcinogen and a
confirmed mutagen.

o Decontamination: Glassware contacting 2-NF should be rinsed with a 10% bleach solution or
strong alkaline solvent to degrade the nitro-aromatic structure before standard washing.

o PPE: Double nitrile gloves, P100 respirator (if handling powder), and lab coat are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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